Cas no 88847-13-6 (9H-Carbazole, 1,2,6,8-tetranitro-)

• Product Name: 9H-Carbazole, 1,2,6,8-tetranitro-
• CAS No: 88847-13-6
• MF: C₁₂H₅N₅O₈
• MW: 347.196801900864
• CID: 620735
• PubChem ID: 71320376
• Update Time: 2025-04-19

9H-Carbazole, 1,2,6,8-tetranitro- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 1,2,6,8-tetranitro-
• 1,2,6,8-tetranitro-9H-carbazole
• 88847-13-6
• DTXSID70750323

• Inchi： 1S/C12H5N5O8/c18-14(19)5-3-7-6-1-2-8(15(20)21)12(17(24)25)11(6)13-10(7)9(4-5)16(22)23/h1-4,13H
• InChI Key： VJWZJIVIYKFFBO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC2=C1NC1C(=CC(=CC2=1)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 347.01381213g/mol
• Monoisotopic Mass: 347.01381213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 199Ų